![molecular formula C11H14N2O4 B1438540 Ethyl 2,5-dimethyl-4-[(E)-2-nitrovinyl]-1H-pyrrole-3-carboxylate CAS No. 1173297-91-0](/img/structure/B1438540.png)
Ethyl 2,5-dimethyl-4-[(E)-2-nitrovinyl]-1H-pyrrole-3-carboxylate
Overview
Description
Ethyl 2,5-dimethyl-4-[(E)-2-nitrovinyl]-1H-pyrrole-3-carboxylate, also known as EDNPC, is a compound of interest to the scientific community due to its potential applications in various fields. It is a synthetic organic compound, and is classified as an organonitro compound, a type of compound containing both an oxygen atom and a nitro group. In recent years, EDNPC has attracted attention for its potential use in medical research and applications, as well as its potential as a laboratory reagent.
Scientific Research Applications
Ethyl 2,5-dimethyl-4-[(E)-2-nitrovinyl]-1H-pyrrole-3-carboxylate has a wide range of applications in scientific research. One of the most common uses of this compound is in the field of molecular biology. This compound has been used to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules. This compound has also been used in the study of enzyme kinetics, as well as in the study of gene expression. This compound has also been used in the study of DNA structure, as well as in the study of metabolic pathways.
Mechanism of Action
Ethyl 2,5-dimethyl-4-[(E)-2-nitrovinyl]-1H-pyrrole-3-carboxylate works by binding to proteins and other molecules, and then altering their structure and function. This binding is thought to be mediated by the nitro group of this compound, which is able to interact with the amino acid residues of proteins. This interaction leads to changes in the structure of the protein, which then leads to changes in its function.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to bind to proteins and other molecules, and to alter their structure and function. It has also been shown to interact with various enzymes, leading to changes in their activity. Additionally, this compound has been shown to interact with cell membranes, leading to changes in their permeability.
Advantages and Limitations for Lab Experiments
The main advantages of using Ethyl 2,5-dimethyl-4-[(E)-2-nitrovinyl]-1H-pyrrole-3-carboxylate in lab experiments are its low toxicity and its ability to bind to proteins and other molecules. Additionally, this compound is relatively inexpensive and easy to obtain. However, this compound is not very stable and can be degraded by light and heat. Therefore, it is important to store this compound in a cool, dark place.
Future Directions
The potential applications of Ethyl 2,5-dimethyl-4-[(E)-2-nitrovinyl]-1H-pyrrole-3-carboxylate are vast and exciting. One potential future direction is the use of this compound in drug development. This compound could be used to target specific proteins and enzymes, leading to the development of new and more effective drugs. Additionally, this compound could be used to study the structure and function of proteins, leading to a better understanding of how proteins interact with each other and with other molecules. Finally, this compound could be used to study the interactions between proteins and other molecules, leading to a better understanding of how proteins and other molecules interact in the body.
Properties
IUPAC Name |
ethyl 2,5-dimethyl-4-[(E)-2-nitroethenyl]-1H-pyrrole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4/c1-4-17-11(14)10-8(3)12-7(2)9(10)5-6-13(15)16/h5-6,12H,4H2,1-3H3/b6-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOUMUIKIKQQNMI-AATRIKPKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C1C=C[N+](=O)[O-])C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(NC(=C1/C=C/[N+](=O)[O-])C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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